Cas no 69278-00-8 (1,2,4triazolo1,5-apyridine-8-carboxamide)

• Product Name: 1,2,4triazolo1,5-apyridine-8-carboxamide
• CAS No: 69278-00-8
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD18804224
• CID: 1016772
• PubChem ID: 12498688
• Update Time: 2025-11-02

1,2,4triazolo1,5-apyridine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxamide(9CI)
• [1,2,4]triazolo[1,5-a]pyridine-8-carboxamide
• 1,2,4triazolo1,5-apyridine-8-carboxamide
• 69278-00-8
• 4H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxamide
• EN300-339065
• DB-290409

• MDL： MFCD18804224
• Inchi： 1S/C7H6N4O/c8-6(12)5-2-1-3-11-7(5)9-4-10-11/h1-4H,(H2,8,12)
• InChI Key： IKGMHFAXFDJTKE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN2C1=NC=N2)N

Computed Properties

• Exact Mass: 162.05416083g/mol
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1,2,4triazolo1,5-apyridine-8-carboxamide

Comprehensive Guide to 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide (CAS No. 69278-00-8): Properties, Applications, and Market Insights

1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide (CAS No. 69278-00-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile applications. This triazolo-pyridine derivative belongs to a class of nitrogen-rich heterocycles known for their bioactivity and potential therapeutic benefits. Researchers and industry professionals frequently search for "1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide uses" and "CAS 69278-00-8 suppliers," reflecting its growing importance in specialized chemical markets.

The molecular structure of 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide combines a triazole ring fused with a pyridine backbone, featuring a carboxamide functional group at the 8-position. This configuration contributes to its hydrogen-bonding capacity and molecular recognition properties, making it valuable in drug design. Current trends show increasing searches for "triazolo-pyridine scaffold in drug discovery" and "nitrogen heterocycles for medicinal chemistry," aligning with the compound's research relevance.

In pharmaceutical applications, 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide serves as a key intermediate for developing kinase inhibitors and central nervous system (CNS) active compounds. The triazolo[1,5-a]pyridine core demonstrates notable blood-brain barrier permeability, explaining its exploration in neurological drug development. Recent publications highlight its potential in addressing "neurodegenerative disease targets" and "anti-inflammatory small molecules," topics frequently queried in academic databases.

The agrochemical industry utilizes 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide derivatives as plant growth regulators and fungicide precursors. Its systemic acquired resistance (SAR) induction properties make it particularly interesting for sustainable agriculture solutions, coinciding with popular search terms like "eco-friendly crop protection chemicals" and "next-generation fungicides." The compound's low mammalian toxicity profile enhances its agricultural applicability.

From a synthetic chemistry perspective, 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide offers multiple derivatization sites for structure-activity relationship studies. Chemists often investigate "triazolo-pyridine synthesis methods" and "C-8 functionalization techniques," reflecting the compound's synthetic versatility. Recent advances in microwave-assisted cyclization and flow chemistry approaches have improved its production efficiency.

The global market for 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide shows steady growth, driven by demand from contract research organizations (CROs) and specialty chemical manufacturers. Market analysis reveals increasing queries about "CAS 69278-00-8 price trends" and "high-purity triazolo-pyridine suppliers." The compound typically appears in milligram to kilogram quantities for research purposes, with purity grades ranging from 95% to 99%+ for different applications.

Quality control of 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide involves advanced analytical techniques including HPLC-UV, LC-MS, and 1H/13C NMR spectroscopy. Researchers frequently search for "triazolo-pyridine characterization data" and "spectral reference standards," emphasizing the need for well-characterized materials. The compound's melting point (typically 210-215°C) and solubility profile (moderate in DMSO, poor in water) are key physical parameters for experimental design.

Environmental and regulatory aspects of 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide remain favorable, with no significant EPA restrictions or REACH classification currently reported. This aligns with industry searches for "REACH-compliant heterocycles" and "green chemistry building blocks." Proper handling still requires standard laboratory precautions for powdered organic compounds, including dust control measures and appropriate PPE.

Future research directions for 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide include exploration as a fluorescent probe due to its intrinsic luminescence properties, and as a metal-organic framework (MOF) linker in materials science. These emerging applications correspond to trending searches for "heterocyclic fluorophores" and "functional MOF components." The compound's dual functionality (hydrogen bond donor/acceptor) makes it particularly promising for these advanced applications.

For researchers sourcing 1,2,4-Triazolo[1,5-a]pyridine-8-carboxamide, verification of CAS 69278-00-8 authenticity through certificate of analysis (CoA) and spectral matching is recommended. The compound's stable shelf life under proper storage conditions (typically 2-8°C in airtight containers) ensures reliable performance in experimental workflows, addressing common concerns about "heterocyclic compound stability" found in search analytics.